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Compound of Interest

Compound Name: C.I. Mordant Orange 29

Cat. No.: B15555831 Get Quote

C.I. Mordant Orange 29: A Technical Overview
An In-depth Guide for Researchers and Drug Development Professionals

Foreword

C.I. Mordant Orange 29, identified by the Colour Index number 18744 and CAS registry

number 6054-86-0, is a monoazo mordant dye. This technical guide provides a consolidated

overview of its chemical identity, manufacturing process, and available data on its properties. It

is intended to serve as a foundational resource for researchers, scientists, and professionals in

drug development who may be interested in the applications of this class of compounds. It is

important to note that while qualitative information is available, comprehensive quantitative

data on the solubility and stability of C.I. Mordant Orange 29 is not readily available in publicly

accessible literature.

Chemical and Physical Properties
C.I. Mordant Orange 29 is an orange powder.[1] Detailed quantitative physical and chemical

properties, such as melting point, boiling point, and specific solubility values in various

solvents, are not well-documented in scientific literature or safety data sheets.

Table 1: Chemical Identification of C.I. Mordant Orange 29
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Identifier Value

C.I. Name Mordant Orange 29

C.I. Number 18744

CAS Number 6054-86-0

Molecular Formula C₁₆H₁₂N₅NaO₇S

Molecular Weight 441.35 g/mol

Chemical Structure Single azo class

Solubility and Stability
Solubility
Quantitative solubility data for C.I. Mordant Orange 29 in water or common organic solvents is

not available in the reviewed literature. For related mordant dyes, such as Mordant Orange 1,

solubility has been noted in water and ethanol, with slight solubility in acetone.

Stability
Specific stability studies detailing the degradation pathways or kinetics of C.I. Mordant Orange
29 under various conditions (e.g., pH, light, temperature) are not publicly available. However,

qualitative information for some related mordant dyes indicates color changes in the presence

of strong acids and bases. For instance, Mordant Orange 1 exhibits a color change from yellow

to red as the pH increases from 10.2 to 12.0.

Experimental Protocols
Synthesis of C.I. Mordant Orange 29
The manufacturing process for C.I. Mordant Orange 29 involves a two-step chemical

synthesis: diazotization followed by an azo coupling reaction.[1]

Step 1: Diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid

In this step, the primary aromatic amine, 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid, is

converted into a diazonium salt. This reaction is typically carried out in an acidic solution at low
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temperatures (0-5 °C) by the addition of a nitrite source, such as sodium nitrite. The low

temperature is crucial to maintain the stability of the highly reactive diazonium salt.

Step 2: Azo Coupling

The resulting diazonium salt is then reacted with a coupling agent, 3-Methyl-1-phenyl-1H-

pyrazol-5(4H)-one. This electrophilic substitution reaction forms the stable azo compound, C.I.
Mordant Orange 29.

A detailed, step-by-step experimental protocol for the synthesis of C.I. Mordant Orange 29 is

not explicitly available. However, a general procedure for such a synthesis would involve the

careful control of temperature, pH, and stoichiometric ratios of the reactants to ensure optimal

yield and purity of the final product.

Visualizations
The following diagrams illustrate the chemical structure and the synthetic pathway of C.I.
Mordant Orange 29.

Caption: Chemical Structure of C.I. Mordant Orange 29.

Synthesis Workflow of C.I. Mordant Orange 29
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Caption: General synthesis workflow for C.I. Mordant Orange 29.

Conclusion
C.I. Mordant Orange 29 is a monoazo dye with a well-defined chemical structure and

manufacturing process. However, there is a significant gap in the publicly available scientific

literature regarding its quantitative solubility and stability data. This lack of information may

present challenges for its application in research and development where such properties are

critical. Further experimental investigation is required to thoroughly characterize this

compound. The information and diagrams provided in this guide serve as a starting point for

researchers and professionals interested in C.I. Mordant Orange 29.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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